7-(1,3-benzothiazol-2-yl)-4-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 7-(1,3-benzothiazol-2-yl)-4-methyl-3,5-dihydro-2H-1,4-benzoxazepin-9-ol
• InChI: InChI=1S/C17H16N2O2S/c1-19-6-7-21-16-12(10-19)8-11(9-14(16)20)17-18-13-4-2-3-5-15(13)22-17/h2-5,8-9,20H,6-7,10H2,1H3
• InChI Key: KCEWRRHOSYSHPI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1)C=C(C=C2O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

Benzothiazole is a heterocyclic compound with a benzene nucleus attached to a five-membered ring having nitrogen and sulphur atoms placed at 1 and 3 positions. Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity.

Synthesis Analysis

Synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole ring system was originally found in various marine and terrestrial natural compounds. It involves a benzene ring fused to a thiazole ring.

Chemical Reactions Analysis

Benzothiazoles can be synthesized from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can also vary widely depending on the specific compound. It’s important to refer to the Safety Data Sheets (SDS) for specific information.

Future Directions

The development of synthetic processes is undoubtedly one of the most significant problems facing researchers. The future development trend and prospect of the synthesis of benzothiazoles were anticipated.